Cas no 1033201-44-3 ((4-(4-chlorobenzyl)morpholin-2-yl)methanol)

• Product Name: (4-(4-chlorobenzyl)morpholin-2-yl)methanol
• CAS No: 1033201-44-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4559535
• Update Time: 2025-11-06

(4-(4-chlorobenzyl)morpholin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(4-chlorobenzyl)morpholin-2-yl)methanol

• Inchi： 1S/C12H16ClNO2/c13-11-3-1-10(2-4-11)7-14-5-6-16-12(8-14)9-15/h1-4,12,15H,5-9H2
• InChI Key： CLKKWAVSCFMWRY-UHFFFAOYSA-N
• SMILES： C(C1OCCN(CC2=CC=C(Cl)C=C2)C1)O

Additional information on (4-(4-chlorobenzyl)morpholin-2-yl)methanol

(4-(4-Chlorobenzyl)morpholin-2-yl)methanol: A Comprehensive Overview

(4-(4-Chlorobenzyl)morpholin-2-yl)methanol, identified by the CAS number 1033201-44-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug design and development. The compound consists of a morpholine ring, a four-membered heterocycle containing one oxygen and one nitrogen atom, substituted at the 2-position with a hydroxymethyl group and at the 4-position with a 4-chlorobenzyl group. This combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of (4-(4-Chlorobenzyl)morpholin-2-yl)methanol typically involves multi-step organic reactions, often starting from readily available morpholine derivatives. The introduction of the 4-chlorobenzyl group is achieved through nucleophilic substitution or coupling reactions, while the hydroxymethyl group is introduced via alkylation or oxidation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most promising applications of (4-(4-Chlorobenzyl)morpholin-2-yl)methanol lies in its role as an intermediate in pharmaceutical research. The morpholine ring is a common structural motif in various bioactive compounds, including anti-inflammatory agents, antiviral drugs, and central nervous system active compounds. The presence of the 4-chlorobenzyl group introduces additional electronic and steric effects, which can be exploited to modulate the biological activity of the molecule. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, making it a potential lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, (4-(4-Chlorobenzyl)morpholin-2-yl)methanol has also been investigated for its potential use in agrochemicals. The compound's ability to interact with specific molecular targets in plant pathogens suggests its utility as a fungicide or insecticide. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its efficacy as an agricultural chemical.

The chemical stability and reactivity of (4-(4-Chlorobenzyl)morpholin-2-yl)methanol are influenced by its functional groups. The hydroxymethyl group renders the molecule more polar, enhancing its solubility in polar solvents and facilitating interactions with biological macromolecules such as proteins and nucleic acids. On the other hand, the 4-chlorobenzyl group contributes to the molecule's lipophilicity, which is crucial for permeability across biological membranes.

From a structural perspective, the morpholine ring in (4-(4-Chlorobenzyl)morpholin-2-yl)methanol is highly flexible due to its four-membered structure, allowing for diverse conformations that can adapt to various binding sites on target molecules. This flexibility is advantageous in drug design as it enables the molecule to engage with multiple binding motifs, potentially leading to broader therapeutic applications.

Recent studies have also explored the use of (4-(4-Chlorobenzyl)morpholin-2-yl)methanol as a chiral auxiliary in asymmetric synthesis. The compound's chiral center at the morpholine nitrogen can be exploited to induce asymmetry in subsequent reactions, offering a novel approach to synthesizing enantiomerically enriched compounds—a critical requirement in modern drug development.

In conclusion, (4-(4-Chlorobenzyl)morpholin-2-yl)methanol, CAS number 1033201-44-3, stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial applications.